Cas no 92207-61-9 (ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate
• CAS No: 92207-61-9
• MF: C₁₀H₁₆F₂O₃
• MW: 222.229050636292
• CID: 4665105
• PubChem ID: 10933036
• Update Time: 2025-07-02

ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate
• Cyclohexaneacetic acid, α,α-difluoro-1-hydroxy-, ethyl ester

• Inchi： 1S/C10H16F2O3/c1-2-15-8(13)10(11,12)9(14)6-4-3-5-7-9/h14H,2-7H2,1H3
• InChI Key： FCGLYDCQOXRXKY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)(F)C1(O)CCCCC1

Additional information on ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate

Comprehensive Overview of Ethyl 2,2-Difluoro-2-(1-Hydroxycyclohexyl)acetate (CAS No. 92207-61-9)

Ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate (CAS No. 92207-61-9) is a fluorinated organic compound with a unique molecular structure that combines a cyclohexyl ring, hydroxyl group, and difluoroacetate moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluorine atoms and a hydroxycyclohexyl group enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its applications in drug discovery, where fluorinated compounds often improve bioavailability and metabolic stability.

In recent years, the demand for fluorinated building blocks like ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate has surged, driven by advancements in medicinal chemistry. A common search query, "fluorinated compounds in drug development," reflects this trend. The compound’s ability to act as a precursor for bioactive molecules aligns with the growing focus on targeted therapies and personalized medicine. Its CAS No. 92207-61-9 is frequently referenced in patent literature, highlighting its industrial relevance.

From a synthetic perspective, ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate offers a balance of stability and reactivity. The difluoroacetate moiety is known for its electron-withdrawing properties, which can influence the stereochemistry of subsequent reactions. This characteristic is often explored in queries like "role of fluorine in organic synthesis." Additionally, the hydroxycyclohexyl group introduces steric considerations, making the compound a subject of study in asymmetric catalysis—a hot topic in modern organic chemistry.

Environmental and regulatory trends also shape the discourse around this compound. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthesis routes for fluorinated intermediates. Searches such as "eco-friendly fluorination methods" underscore this shift. While ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate itself is not classified as hazardous, its production processes are being optimized to reduce waste and energy consumption, aligning with global sustainability goals.

In summary, ethyl 2,2-difluoro-2-(1-hydroxycyclohexyl)acetate (CAS No. 92207-61-9) is a multifaceted compound with broad applications in life sciences and material innovation. Its structural features and reactivity profile make it a valuable tool for addressing contemporary challenges in drug design and green chemistry. As research progresses, this compound is likely to remain a key player in the development of next-generation therapeutics and functional materials.